Cas no 1541473-25-9 (1-(quinolin-4-yl)cyclobutylmethanamine)

• Product Name: 1-(quinolin-4-yl)cyclobutylmethanamine
• CAS No: 1541473-25-9
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 5896262
• PubChem ID: 96870752
• Update Time: 2025-05-20

1-(quinolin-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-4-yl)cyclobutylmethanamine
• 1541473-25-9
• EN300-1839057
• [1-(quinolin-4-yl)cyclobutyl]methanamine

• Inchi： 1S/C14H16N2/c15-10-14(7-3-8-14)12-6-9-16-13-5-2-1-4-11(12)13/h1-2,4-6,9H,3,7-8,10,15H2
• InChI Key： PROFSYCUERPGFT-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CN=C3C=CC=CC=23)CCC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(quinolin-4-yl)cyclobutylmethanamine

1-(Quinolin-4-yl)cyclobutylmethanamine: A Comprehensive Overview

1-(Quinolin-4-yl)cyclobutylmethanamine, identified by the CAS registry number 1541473-25-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a quinoline ring and a cyclobutane moiety, making it a unique candidate for exploring novel chemical reactivity and biological activity. Recent advancements in synthetic methodologies and computational modeling have shed light on its potential applications in drug discovery and materials science.

The synthesis of 1-(Quinolin-4-yl)cyclobutylmethanamine involves a multi-step process that highlights the versatility of quinoline derivatives. Starting from quinoline, the synthesis typically employs nucleophilic substitution or coupling reactions to introduce the cyclobutane ring. The cyclobutane moiety is known for its strained ring structure, which can impart unique electronic and steric properties to the molecule. This makes it an attractive target for researchers exploring non-classical bonding interactions and strained-ring chemistry.

Recent studies have focused on the biological activity of 1-(Quinolin-4-yl)cyclobutylmethanamine. In vitro assays have demonstrated its potential as a modulator of key cellular pathways, including those involved in inflammation and oxidative stress. For instance, research published in 2023 revealed that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound in anti-inflammatory drug development.

The structural uniqueness of CAS No. 1541473-25-9 also makes it a valuable tool in materials science. Its ability to form self-assembled monolayers has been explored for applications in nanotechnology, particularly in the development of sensors and electronic devices. The integration of quinoline's aromaticity with the cyclobutane's strain creates a molecule with intriguing optical and electronic properties, which are currently being investigated for use in organic electronics.

In terms of environmental impact, preliminary studies indicate that 1-(Quinolin-4-yl)cyclobutylmethanamine exhibits moderate biodegradability under aerobic conditions. However, further research is required to fully understand its ecological footprint and to develop sustainable synthesis pathways that minimize waste and energy consumption.

The future prospects for this compound are promising, with ongoing research exploring its role in drug delivery systems and as a building block for more complex molecular architectures. Its combination of structural diversity and functional versatility positions it as a key player in both academic research and industrial applications.